Cas no 21957-62-0 (L-Methionine,N-[(4-methylphenyl)sulfonyl]-)

• Product Name: L-Methionine,N-[(4-methylphenyl)sulfonyl]-
• CAS No: 21957-62-0
• MF: C₁₂H₁₇NO₄S₂
• MW: 303.397680997849
• CID: 250350
• PubChem ID: 1556803
• Update Time: 2025-04-19

L-Methionine,N-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Methionine,N-[(4-methylphenyl)sulfonyl]-
• TOS-MET-OH
• TOSYL-L-METHIONINE
• N-[(4-methylphenyl)sulfonyl]-L-methionine
• 21957-62-0
• (S)-2-(4-methylphenylsulfonamido)-4-(methylthio)butanoic acid
• (2S)-2-[(4-methylphenyl)sulfonylamino]-4-methylsulfanylbutanoic acid
• DTXSID601272587
• SCHEMBL4668766

• Inchi： 1S/C12H17NO4S2/c1-9-3-5-10(6-4-9)19(16,17)13-11(12(14)15)7-8-18-2/h3-6,11,13H,7-8H2,1-2H3,(H,14,15)/t11-/m0/s1
• InChI Key： WURIPAYKVUIDHJ-NSHDSACASA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@H](C(=O)O)CCSC)(=O)=O

Computed Properties

• Exact Mass: 303.06000
• Monoisotopic Mass: 303.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 117.15000
• LogP: 2.95130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives